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Compound of Interest

Compound Name: Timiperone-d4

Cat. No.: B15556461

An In-Depth Technical Guide to the Safe Handling of Timiperone-d4

This guide provides comprehensive safety data and handling information for Timiperone-d4, a
deuterated analog of Timiperone. The information presented is primarily based on the safety
data for the parent compound, Timiperone, and should be used as a reference for laboratory
safety protocols. This document is intended for researchers, scientists, and professionals in the
field of drug development.

Chemical and Physical Properties

Timiperone-d4 is a labeled form of Timiperone, a butyrophenone derivative with neuroleptic
and antipsychotic properties.[1] The deuteration is typically on the benzimidazolone ring.
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Property Value Source
Molecular Formula C22H20D4FN30S [2]
Molecular Weight 401.53 g/mol [2]

4-[4-(2,3-Dihydro-2-thioxo-1H-
(benzimidazol-d4)-1-yl)-1-

Alternate Name o [2]
piperidinyl]-1-(4-

fluorophenyl)-1-butanone

Parent Compound CAS 57648-21-2 [3114]
Parent Compound MW 397.51 g/mol [1][4]
Parent Compound Formula C22H24FN30S [11[4115]

Hazard Identification and Safety Precautions

Timiperone is classified as toxic if swallowed.[3] Appropriate personal protective equipment
(PPE) should be worn when handling this compound.

Hazard Precautionary Statement
Acute Oral Toxicity H301: Toxic if swallowed.[3]
Pictogram GHSO06 (Skull and crossbones)[3]
Signal Word Danger][3]

General Handling Precautions:

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

Use in a well-ventilated area.[3]

Take precautionary measures against static discharge.[3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.scbt.com/p/timiperone-d4-major
https://www.scbt.com/p/timiperone-d4-major
https://www.scbt.com/p/timiperone-d4-major
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.pharmacompass.com/chemistry-chemical-name/timiperone
https://dcchemicals.com/product_show-Timiperone.html?datasheet=datasheet
https://www.pharmacompass.com/chemistry-chemical-name/timiperone
https://dcchemicals.com/product_show-Timiperone.html?datasheet=datasheet
https://www.pharmacompass.com/chemistry-chemical-name/timiperone
https://pubchem.ncbi.nlm.nih.gov/compound/3033151
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/57648-21-2-A0017477-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

o Wear protective gloves, eye protection, and face protection.[3]

Handling and Storage

Proper handling and storage are crucial to maintain the integrity of Timiperone-d4 and ensure

the safety of laboratory personnel.

Aspect

Recommendation

Storage

Store locked up.[3] Keep container tightly closed
in a dry and well-ventilated place.

Personal Protective Equipment

Eyel/face protection, skin protection (gloves),
and respiratory protection (particulate filter

device EN 143) are recommended.[3]

Fire-Fighting Measures

Use water, foam, or ABC powder as suitable
extinguishing media.[3] Do not use a water jet.
[3] Hazardous combustion products include
nitrogen oxides, carbon monoxide, carbon

dioxide, and sulfur oxides.[3]

Accidental Release

Take up mechanically and place in appropriate
containers for disposal.[3] Ventilate the affected

area.[3] Avoid release to the environment.[3]

Toxicological and Ecological Information

The toxicological data is based on the parent compound, Timiperone.

Data Point

Value

Acute Toxicity (Oral)

LD50 Rat: 815 mg/kg

Environmental Precautions:
e Do not empty into drains.[3]

e Avoid release to the environment.[3]
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o Keep away from drains, surface water, and groundwater.[3]

Experimental Protocols: A General Workflow

While specific experimental protocols for Timiperone-d4 are not readily available, its primary
use is as an internal standard in quantitative bioanalysis (e.g., LC-MS/MS) for pharmacokinetic
studies or as a tracer in receptor binding assays. Below is a generalized workflow for a
pharmacokinetic study using Timiperone-d4.

General Pharmacokinetic Study Workflow
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Caption: General workflow for a pharmacokinetic study using Timiperone-d4.
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Signaling Pathways and Logical Relationships

Timiperone is a butyrophenone antipsychotic.[1] While the precise signaling pathways involving
Timiperone are complex and not fully elucidated in the provided search results, its mechanism
of action is generally understood to involve the antagonism of dopamine D2 and serotonin 5-
HT2A receptors. A simplified logical diagram of this antagonism is presented below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety data sheet (SDS) and handling information for
Timiperone-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556461#safety-data-sheet-sds-and-handling-
information-for-timiperone-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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